Cas no 1252822-88-0 (ethyl 4-{2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate)

• Product Name: ethyl 4-{2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate
• CAS No: 1252822-88-0
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 5320536
• Update Time: 2025-10-28

ethyl 4-{2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[[2-[3,4-dihydro-3-(3-methylbutyl)-2,4-dioxothieno[3,2-d]pyrimidin-1(2H)-yl]acetyl]amino]benzoate (ACI)
• ethyl 4-{2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate

• Inchi： 1S/C22H25N3O5S/c1-4-30-21(28)15-5-7-16(8-6-15)23-18(26)13-25-17-10-12-31-19(17)20(27)24(22(25)29)11-9-14(2)3/h5-8,10,12,14H,4,9,11,13H2,1-3H3,(H,23,26)
• InChI Key： URUCYYJMMWGPKX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(NC(CN2C3=C(SC=C3)C(=O)N(CCC(C)C)C2=O)=O)=CC=1)OCC

Additional information on ethyl 4-{2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate

Ethyl 4-{2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate: A Comprehensive Overview

Ethyl 4-{2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate (CAS No: 1252822-88-0) is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzoate esters and features a complex heterocyclic structure that makes it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of this compound is characterized by a benzoate ester group attached to a substituted acetamide moiety. The heterocyclic core of the molecule is a thienopyrimidine derivative, which is known for its ability to interact with various biological targets. The presence of the 3-methylbutyl group adds further complexity to the structure, potentially influencing the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of kinase inhibitors and other enzyme-targeted therapies. The unique arrangement of functional groups in this compound suggests that it may exhibit potent biological activity against specific molecular targets. Researchers have been particularly interested in its potential as a modulator of protein kinases, which are critical in various cellular signaling pathways associated with diseases such as cancer and inflammatory disorders.

The synthesis of ethyl 4-{2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thienopyrimidine ring system and subsequent functionalization to introduce the ester and acetamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthetic pathway and improve yield.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for drug development. Its ability to inhibit specific kinases makes it a candidate for targeted therapies aimed at treating conditions where kinase activity is dysregulated. Additionally, its structural features suggest potential utility in other therapeutic areas such as anti-inflammatory and anti-proliferative treatments.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various protein targets and have guided further optimization efforts to enhance its potency and selectivity. Furthermore, pharmacokinetic modeling has been conducted to predict its absorption, distribution, metabolism, and excretion profiles.

Ethyl 4-{2-[3-(3-methylbutyl)-thieno[3,thieno[ d]pyrimidin-acetamido}benzoate's role in modern drug discovery underscores the importance of structural diversity in identifying novel therapeutic agents. Its complex architecture not only offers opportunities for targeting specific biological pathways but also serves as a template for designing more potent analogs through systematic medicinal chemistry approaches.

In conclusion, ethyl 4-{acetamido}benzoate (CAS No: 1252822-88-0) represents a significant advancement in the field of organic synthesis and drug development. With its unique structural features and promising biological activity profiles, this compound continues to be an area of active research interest for scientists worldwide.